Cas no 184093-44-5 (Annopentocin A)

• Product Name: Annopentocin A
• CAS No: 184093-44-5
• MF: C₃₅H₆₄O₈
• MW: 612.877872467041
• CID: 2047089
• PubChem ID: 5319155
• Update Time: 2025-04-21

Annopentocin A Chemical and Physical Properties

Names and Identifiers

• Annopentocin A
• 184093-44-5
• CHEBI:191633
• CHEMBL509118
• (2S)-4-[(2R,8R)-2,8-dihydroxy-9-[(2S,5S)-5-[(1S,4R,5R)-1,4,5-trihydroxyheptadecyl]oxolan-2-yl]nonyl]-2-methyl-2H-furan-5-one
• DTXSID501102002
• (5S)-3-[(2R,8R)-2,8-Dihydroxy-9-[(2S,5S)-tetrahydro-5-[(1S,4R,5R)-1,4,5-trihydroxyheptadecyl]-2-furanyl]nonyl]-5-methyl-2(5H)-furanone
• (2S)-4-[(2R,8R)-2,8-dihydroxy-9-[(2S,5S)-5-[(1S,4R,5R)-1,4,5-trihydroxyheptadecyl]oxolan-2-yl]nonyl]-2-methyl-2H-uran-5-one
• (5S)-3-[(2R,8R)-2,8-dihydroxy-9-[(2S,5S)-5-[(1S,4R,5R)-1,4,5-trihydroxyheptadecyl]oxolan-2-yl]nonyl]-5-methyl-2,5-dihydrofuran-2-one
• 2(5H)-Furanone, 3-[(2R,8R)-2,8-dihydroxy-9-[(2S,5S)-tetrahydro-5-[(1S,4R,5R)-1,4,5-trihydroxyheptadecyl]-2-furanyl]nonyl]-5-methyl-, (5S)-

• Inchi： 1S/C35H64O8/c1-3-4-5-6-7-8-9-10-11-15-18-31(38)32(39)20-21-33(40)34-22-19-30(43-34)25-29(37)17-14-12-13-16-28(36)24-27-23-26(2)42-35(27)41/h23,26,28-34,36-40H,3-22,24-25H2,1-2H3/t26-,28+,29+,30-,31+,32+,33-,34-/m0/s1
• InChI Key： ZPRYGZNEAVBQEP-DWFITEHMSA-N
• SMILES： O1[C@H](C[C@@H](CCCCC[C@H](CC2C(=O)O[C@@H](C)C=2)O)O)CC[C@H]1[C@H](CC[C@H]([C@@H](CCCCCCCCCCCC)O)O)O

Computed Properties

• Exact Mass: 612.46011900g/mol
• Monoisotopic Mass: 612.46011900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 26
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins